Cas no 2171855-38-0 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methylpentanoic acid
• CAS No: 2171855-38-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6110731
• PubChem ID: 165559464
• Update Time: 2025-05-19

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methylpentanoic acid
• EN300-1523751
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-3-methylpentanoic acid
• 2171855-38-0

• Inchi： 1S/C28H36N2O5/c1-17(2)26(27(33)29-14-13-18(3)15-25(31)32)19(4)30-28(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24,26H,13-16H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ZRLCVTXJNWNAIW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NCCC(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methylpentanoic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methylpentanoic acid (CAS No. 2171855-38-0)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methylpentanoic acid (CAS No. 2171855-38-0) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, Fmoc-Aib-Aib-OH, is a key intermediate in the synthesis of various peptides and peptidomimetics. Its unique structural features and functional groups make it an essential building block for the development of novel therapeutic agents and diagnostic tools.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in Fmoc-Aib-Aib-OH ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the sequence and structure of the final product. The Aib (α-aminoisobutyric acid) residues, on the other hand, contribute to the conformational stability and bioactivity of the resulting peptides.

Recent research has highlighted the potential applications of Fmoc-Aib-Aib-OH in the development of peptidomimetics with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Aib-Aib-OH exhibit potent inhibitory activity against specific enzymes involved in various diseases, including cancer and neurodegenerative disorders. These findings underscore the importance of this compound in drug discovery and development.

In addition to its role in therapeutic applications, Fmoc-Aib-Aib-OH has also been explored for its use in diagnostic imaging. Peptides containing this compound have shown promise as contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). The ability to design peptides with tailored properties using Fmoc-Aib-Aib-OH as a building block opens up new possibilities for non-invasive diagnosis and monitoring of disease progression.

The synthesis of Fmoc-Aib-Aib-OH involves several well-established chemical reactions, including coupling reactions and deprotection steps. The Fmoc protecting group can be efficiently removed using mild base conditions, such as piperidine in dimethylformamide (DMF), without affecting other functional groups in the molecule. This versatility makes Fmoc-Aib-Aib-OH an attractive choice for researchers working on complex peptide synthesis projects.

From a safety perspective, Fmoc-Aib-Aib-OH is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that the Fmoc protecting group can be irritating to the eyes and skin, so appropriate personal protective equipment (PPE) should be worn during handling. Additionally, waste materials should be disposed of according to local regulations to ensure environmental safety.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-3-methylpentanoic acid (CAS No. 2171855-38-0) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and functional groups make it an essential building block for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.